Cas no 609783-45-1 (4-Amino-2-fluorobenzamide)

4-Amino-2-fluorobenzamide structure
4-Amino-2-fluorobenzamide structure
Product Name:4-Amino-2-fluorobenzamide
CAS No:609783-45-1
MF:C7H7FN2O
MW:154.141684770584
MDL:MFCD12913683
CID:1022510
PubChem ID:23068005
Update Time:2025-04-20

4-Amino-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-fluorobenzamide
    • 4-AMINO-2-FLUORO-BENZAMIDE
    • EN300-65299
    • WIKPEQHEEAWUBH-UHFFFAOYSA-N
    • Benzamide, 4-amino-2-fluoro- (9CI)
    • DB-123295
    • SCHEMBL113659
    • CS-0038662
    • BENZAMIDE, 4-AMINO-2-FLUORO-
    • MFCD12913683
    • Z851815218
    • Benzamide,4-amino-2-fluoro-(9ci)
    • AS-43689
    • 4-Amino-2-fluoro-benzamide, AldrichCPR
    • SB37915
    • DTXSID00630189
    • AKOS010977929
    • SY123554
    • 609783-45-1
    • MDL: MFCD12913683
    • Inchi: 1S/C7H7FN2O/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,9H2,(H2,10,11)
    • InChI Key: WIKPEQHEEAWUBH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(N)=O)N

Computed Properties

  • Exact Mass: 154.05400
  • Monoisotopic Mass: 154.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.11000
  • LogP: 1.78830

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